N-(5-fluoro-2-methylphenyl)-2-[(2-piperidin-1-ylquinazolin-4-yl)thio]acetamide

• IUPAC Name: N-(5-fluoro-2-methylphenyl)-2-(2-piperidin-1-ylquinazolin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C22H23FN4OS/c1-15-9-10-16(23)13-19(15)24-20(28)14-29-21-17-7-3-4-8-18(17)25-22(26-21)27-11-5-2-6-12-27/h3-4,7-10,13H,2,5-6,11-12,14H2,1H3,(H,24,28)
• InChI Key: ZGHQGYBKTGXDCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NC(=O)CSC2=NC(=NC3=CC=CC=C32)N4CCCCC4
• Molecular Formula: C22H23FN4OS
• Molecular Weight: 410.5 g/mol

Description

N-(5-fluoro-2-methylphenyl)-2-[(2-piperidin-1-ylquinazolin-4-yl)thio]acetamide, also known as TAK-659, is a small molecule inhibitor that selectively targets the Bruton's tyrosine kinase (BTK) enzyme. BTK plays a crucial role in B-cell receptor signaling and is a therapeutic target for various B-cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and Waldenström macroglobulinemia (WM).

Scientific Research Applications

• Synthesis and Biological Potentials : A study by Mehta et al. (2019) focused on the synthesis of similar derivatives, evaluating their antimicrobial and anticancer activities. Compounds showed significant antimicrobial activity and one compound had good anticancer activity, but lower active than standard drugs.

• Fe-Catalyzed Synthesis : Research by Shakhmaev et al. (2016) explored the Fe-catalyzed synthesis of flunarizine, a drug used to treat migraines and dizziness. This study contributes to the understanding of synthesis processes for similar compounds.

• Insecticidal Activity : A study by Bakhite et al. (2014) investigated the synthesis and toxicity of pyridine derivatives against cowpea aphid, showing that one compound had about 4-fold the insecticidal activity of a standard insecticide.

• Molecular Docking and Enzyme Inhibitory Activities : Virk et al. (2018) conducted a study on N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide derivatives, evaluating their inhibition potential against various enzymes. The study highlights the potential of these compounds in enzyme inhibition.

• Radiosynthesis for Imaging : Wang et al. (2014) explored the radiosynthesis of AZD8931, a compound used in PET imaging for EGFR, HER2, and HER3 signaling. This research contributes to the development of diagnostic tools in oncology.

• Oxazolidinone Antibacterial Agents : Zurenko et al. (1996) investigated the in vitro activities of U-100592 and U-100766, new oxazolidinone analogs showing antibacterial activities against various pathogens.

• DNA/BSA Binding Studies : Raj (2020) conducted a study on paracetamol derivatives, including the binding interactions of these compounds with DNA and proteins, contributing to the understanding of their molecular interactions.